molecular formula C11H10ClFO B8398544 4-Chloro-7-fluoro-4-vinylchroman

4-Chloro-7-fluoro-4-vinylchroman

Cat. No.: B8398544
M. Wt: 212.65 g/mol
InChI Key: UIZPANBSANRXFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-7-fluoro-4-vinylchroman is a useful research compound. Its molecular formula is C11H10ClFO and its molecular weight is 212.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10ClFO

Molecular Weight

212.65 g/mol

IUPAC Name

4-chloro-4-ethenyl-7-fluoro-2,3-dihydrochromene

InChI

InChI=1S/C11H10ClFO/c1-2-11(12)5-6-14-10-7-8(13)3-4-9(10)11/h2-4,7H,1,5-6H2

InChI Key

UIZPANBSANRXFT-UHFFFAOYSA-N

Canonical SMILES

C=CC1(CCOC2=C1C=CC(=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (0.19 ml) was added to a solution of the compound 5-1 synthesized from 7-fluorochroman-4-one according to Example 4 (200 mg) in tetrahydrofuran (3.0 ml), cooled in an ice bath. A solution of methanesulfonyl chloride (177 mg) in tetrahydrofuran (2.0 ml) was added dropwise at the same temperature, followed by stirring for 1.5 hours. After confirming disappearance of the raw material, the reaction mixture was added to aqueous sodium bicarbonate to terminate the reaction. The aqueous layer was extracted with ethyl acetate. The aqueous layer was further extracted with ethyl acetate, and the combined organic layers were dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure to obtain the title compound (214 mg), which was used for the next reaction as a crude product.
Quantity
0.19 mL
Type
reactant
Reaction Step One
[Compound]
Name
compound 5-1
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two
[Compound]
Name
Example 4
Quantity
200 mg
Type
reactant
Reaction Step Three
Quantity
177 mg
Type
reactant
Reaction Step Four
Quantity
2 mL
Type
solvent
Reaction Step Four
[Compound]
Name
raw material
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
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0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
3 mL
Type
solvent
Reaction Step Seven

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